![molecular formula C16H15N3O2S B2431478 1-((6-(Furan-3-yl)pyridin-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea CAS No. 2034232-02-3](/img/structure/B2431478.png)
1-((6-(Furan-3-yl)pyridin-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea
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Description
1-((6-(Furan-3-yl)pyridin-3-yl)methyl)-3-(thiophen-2-ylmethyl)urea is a useful research compound. Its molecular formula is C16H15N3O2S and its molecular weight is 313.38. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Heterocyclic Compounds
Researchers have developed methods to synthesize novel pyridine and naphthyridine derivatives, demonstrating the versatility of furan and thiophene substrates in generating complex structures. These synthetic pathways offer potential for creating a wide range of compounds with varied biological activities (Abdelrazek et al., 2010). Similarly, the synthesis of 5,5′-carbonyl-bis(5,6-dihydro-4H-furo- and thieno-[2,3-c]pyrrol-4-ones) has been reported, showcasing the potential for developing new classes of compounds starting from methyl 2-(2-methoxy-2-oxoethyl) thiophene- and furan-3-carboxylate (Koza & Balcı, 2011).
Antimicrobial Activity
Several studies have focused on the antimicrobial properties of derivatives, including N-substituted N′-[6-methyl-2-oxido-1,3,2-dioxaphosphinino(5,4,-b)pyridine-2-yl]ureas. These compounds have shown moderate activity against various pathogens, highlighting the potential for developing new antimicrobial agents (Reddy, Reddy, & Venugopal, 2003).
Fluorescent Probes and Sensing
Modified 6-aza uridines incorporating thiophene and furan motifs have been developed, displaying enhanced fluorescence properties and sensitivity to changes in polarity and pH. These compounds could serve as valuable tools for biological imaging and sensing applications (Sinkeldam, Hopkins, & Tor, 2012).
Interaction with Biomolecules
The study of pyridine-substituted urea ligands in forming metallo-supramolecular macrocycles offers insights into how these compounds interact with metal ions and potentially with other biomolecules. This research opens up possibilities for using such complexes in drug delivery, molecular recognition, and catalysis (Troff et al., 2012).
Properties
IUPAC Name |
1-[[6-(furan-3-yl)pyridin-3-yl]methyl]-3-(thiophen-2-ylmethyl)urea |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C16H15N3O2S/c20-16(19-10-14-2-1-7-22-14)18-9-12-3-4-15(17-8-12)13-5-6-21-11-13/h1-8,11H,9-10H2,(H2,18,19,20) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLSMHBJGKIRBTE-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CNC(=O)NCC2=CN=C(C=C2)C3=COC=C3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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